Cas no 2229129-24-0 (4-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylbutanoic acid)

• Product Name: 4-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylbutanoic acid
• CAS No: 2229129-24-0
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 5853312
• PubChem ID: 165688652
• Update Time: 2025-06-09

4-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylbutanoic acid
• 2229129-24-0
• EN300-1748059

• Inchi： 1S/C13H16O4/c1-9(13(14)15)5-6-10-3-2-4-11-12(10)17-8-7-16-11/h2-4,9H,5-8H2,1H3,(H,14,15)
• InChI Key： GWENEWDIOGWYNS-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC=C(C1=2)CCC(C(=O)O)C

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.8Ų

Additional information on 4-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylbutanoic acid

Introduction to 4-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylbutanoic acid (CAS No. 2229129-24-0)

4-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylbutanoic acid, with the CAS number 2229129-24-0, is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a 1,4-benzodioxin ring and a 2-methylbutanoic acid moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of 4-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylbutanoic acid is C₁₃H₁₆O₄, and its molecular weight is approximately 236.26 g/mol. The compound's structure features a 1,4-benzodioxin ring, which is a common motif in many bioactive molecules due to its ability to form stable complexes with various receptors and enzymes. The 2-methylbutanoic acid moiety adds additional functional groups that can participate in hydrogen bonding and other intermolecular interactions, enhancing the compound's solubility and bioavailability.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from natural and synthetic sources. 4-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylbutanoic acid has been identified as a potential lead compound for the treatment of various diseases due to its unique chemical properties. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties.

Anti-inflammatory Activity: Inflammation is a complex biological response to harmful stimuli such as pathogens, damaged cells, or irritants. Chronic inflammation is associated with various diseases, including arthritis, cardiovascular disease, and neurodegenerative disorders. Studies have demonstrated that 4-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylbutanoic acid can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This inhibition is attributed to the compound's ability to modulate the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the inflammatory response.

Antioxidant Activity: Oxidative stress results from an imbalance between the production of reactive oxygen species (ROS) and the body's ability to detoxify them. Excessive oxidative stress can lead to cellular damage and is implicated in numerous diseases. Research has shown that 4-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylbutanoic acid possesses potent antioxidant properties. It can scavenge free radicals and prevent lipid peroxidation, thereby protecting cells from oxidative damage.

Anti-cancer Activity: Cancer is a leading cause of mortality worldwide, and the development of new anti-cancer agents remains a critical area of research. Studies have indicated that 4-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylbutanoic acid exhibits significant anti-cancer activity against various cancer cell lines. The compound has been shown to induce apoptosis (programmed cell death) in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. Additionally, it can inhibit cell proliferation and angiogenesis, which are essential processes for tumor growth and metastasis.

The potential therapeutic applications of 4-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylbutanoic acid have led to its evaluation in preclinical studies. These studies have focused on optimizing the compound's pharmacokinetic properties to enhance its bioavailability and reduce potential side effects. For example, researchers have explored different formulations and delivery methods to improve the compound's stability and solubility in biological systems.

Clinical trials are an essential step in translating promising preclinical findings into effective treatments for patients. While no clinical trials have been conducted on 4-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylbutanoic acid as of yet, preclinical data suggest that it has the potential to be developed into a novel therapeutic agent for various diseases. Ongoing research aims to further elucidate the mechanisms of action of this compound and identify specific disease targets for clinical evaluation.

In conclusion, 4-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-methylbutanoic acid (CAS No. 2229129-24-0) is a promising compound with diverse biological activities that make it an attractive candidate for drug development. Its anti-inflammatory, antioxidant, and anti-cancer properties highlight its potential therapeutic applications in treating various diseases. Continued research into this compound will likely uncover new insights into its mechanisms of action and pave the way for its use in clinical settings.